Cas no 1197234-53-9 (Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride)

• Product Name: Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride
• CAS No: 1197234-53-9
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD11052942
• CID: 1073736
• PubChem ID: 45156286
• Update Time: 2025-05-17

Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride
• methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hcl
• methyl 4-amino-2-methylpyrazole-3-carboxylate hydrochloride
• 1197234-53-9
• EN300-762762
• AKOS015996352
• CS-0300520
• methyl 4-amino-2-methylpyrazole-3-carboxylate;hydrochloride
• Methyl4-amino-1-methyl-1H-pyrazole-5-carboxylatehydrochloride
• ALBB-017927
• F14192
• MFCD11052942

• MDL： MFCD11052942
• Inchi： 1S/C6H9N3O2.ClH/c1-9-5(6(10)11-2)4(7)3-8-9;/h3H,7H2,1-2H3;1H
• InChI Key： SVVOQWQBODJQHQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=C(C=NN1C)N)=O

Computed Properties

• Exact Mass: 191.0461543g/mol
• Monoisotopic Mass: 191.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride

Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride: A Comprehensive Overview

Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride, with the CAS number 1197234-53-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, often abbreviated as MePyroz-HCl, belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride consists of a pyrazole ring substituted with an amino group at position 4, a methyl group at position 1, and a carboxylate methyl ester at position 5. The hydrochloride salt form indicates that the compound exists in its protonated form, which is commonly observed in pharmaceutical agents to enhance stability and solubility.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and targets in cellular pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that MePyroz-HCl exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The ability of this compound to modulate cellular signaling pathways without significant cytotoxicity has drawn attention from researchers worldwide.

In addition to its pharmacological applications, Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride has shown potential in the field of material science. A study conducted at the University of California revealed that this compound can act as a precursor for the synthesis of advanced materials with unique electronic properties. Its ability to form stable coordination complexes with metal ions has opened new avenues for its use in catalysis and sensor technology.

The synthesis of MePyroz-HCl involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by successive substitution reactions to introduce the amino, methyl, and carboxylate groups. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, significantly improving yield and purity.

From an environmental standpoint, the ecological impact of Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride has been a subject of recent investigations. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard test conditions, suggesting its potential for safe use in industrial and medical applications.

In conclusion, Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride (CAS No. 1197234-53